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For researchers, scientists, and drug development professionals, the robust validation of
Patient-Reported Outcome Measures (PROMS) is critical for accurately assessing the efficacy
and impact of bilateral sagittal split osteotomy (BSSO) surgery. This guide provides a
comparative analysis of prominent PROMs used in this field, detailing their validation metrics
and the experimental protocols employed.

Bilateral sagittal split osteotomy is a common surgical procedure for correcting dentofacial
deformities. Beyond objective clinical assessments, understanding the patient's perspective on
outcomes such as facial appearance, psychosocial well-being, and oral function is paramount.
This has led to the development and validation of several specialized PROMs. This guide
focuses on the Orthognathic Quality of Life Questionnaire (OQLQ), the FACE-Q, and the
Northwick Park Orthognathic Questionnaire (NOQ) as exemplary tools in this domain.

Quantitative Comparison of Validated PROMs

The following table summarizes key quantitative data from validation studies of the OQLQ,
FACE-Q, and NOQ), offering a side-by-side comparison of their psychometric properties.
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Patient-Reported
Outcome Measure

Cronbach's Alpha
(Internal
Consistency)

Intraclass
Correlation
Coefficient (ICC)
(Test-Retest
Reliability)

Key Validation
Findings

Orthognathic Quality

of Life Questionnaire

(OQLQ)

Overall: Not explicitly
stated in the provided
results. However,
validation studies

confirm its reliability.

[1](2]

Not explicitly stated in
the provided results,
but test-retest
reliability is reported

as excellent.[2]

The OQLQ is the most
extensively tested
orthognathic-specific
PROM.[3] It is a valid
and reliable
instrument for
measuring quality of
life in orthognathic

surgery patients.[2][4]

FACE-Q

>0.70 for all tested
scales.[5][6]

Not explicitly stated in

the provided results.

Demonstrates
excellent internal
consistency and
discriminates well
between pre- and
post-operative
patients and normal
subjects.[5] Itis a
reliable and valid
instrument for
assessing patient-
reported outcomes in

orthognathic surgery.

[6]

Northwick Park
Orthognathic
Questionnaire (NOQ)

0.72 (Standard
Deviation; 0.23).[7]

0.96 (0.96 + 0.072).[7]

High response
reproducibility (92%
identical responses).
[7] Confirmed
consistency of
responses and

reliability of the
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collected information.

[7]

The new PROM

demonstrated
Spearman-Brown _ o
Newly Developed o satisfactory feasibility,
) 0.893[8] formula coefficient: o o
PROM (Untitled) reliability, and validity
0.944[8]

in its initial clinical

investigation.[8]

Experimental Protocols for PROM Validation

The validation of these PROMs generally adheres to established guidelines, such as the
COnsensus-based Standards for the selection of health Measurement INstruments (COSMIN)
checklist.[9][10][11][12] The typical experimental protocol for validating a PROM in the context
of BSSO surgery involves several key stages:

1. ltem Generation and Content Validity:

 Literature Review: A comprehensive review of existing literature is conducted to identify key
domains of patient concern following BSSO surgery.

o Patient and Expert Interviews: Semi-structured interviews are conducted with patients who
have undergone BSSO and with clinical experts (e.g., maxillofacial surgeons, orthodontists)
to generate a pool of relevant items for the questionnaire. This ensures that the PROM
captures outcomes that are meaningful to patients.

» Cognitive Interviews: Once a draft questionnaire is developed, cognitive interviews are
performed with a small group of patients to assess the clarity, relevance, and
comprehensibility of the items and response options.

2. Psychometric Testing:

» Patient Cohort: A sufficiently large and representative cohort of pre- and post-operative
BSSO patients is recruited for the study.
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» Data Collection: The PROM is administered to the patient cohort at specific time points (e.g.,
pre-operatively, and at various post-operative intervals) to assess its measurement
properties.

o Reliability Assessment:

o Internal Consistency: This is typically measured using Cronbach's alpha, with a value
greater than 0.70 considered acceptable.[6]

o Test-Retest Reliability: A subset of patients completes the questionnaire on two separate
occasions within a short time frame (e.g., two weeks) to assess the stability of the
measure. The Intraclass Correlation Coefficient (ICC) is a common statistic for this, with
values closer to 1 indicating higher reliability.[2][7]

 Validity Assessment:

o Construct Validity: This is evaluated by testing hypotheses about the relationships
between the PROM and other established measures. For example, the PROM scores
might be correlated with scores from a more general quality of life questionnaire or with
clinical assessments.

o Discriminant Validity: The ability of the PROM to distinguish between different groups of
patients (e.g., pre-operative vs. post-operative) is assessed.

3. Data Analysis:

 Statistical analyses are performed to evaluate the psychometric properties of the PROM.
This includes calculating Cronbach's alpha, ICCs, and conducting factor analysis to assess
the underlying structure of the questionnaire.

Visualizing the PROM Validation Workflow

The following diagram illustrates the typical workflow for validating a patient-reported outcome
measure in the context of BSSO surgery.
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Caption: Workflow for PROM Validation in BSSO Surgery.
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Signaling Pathways in Nerve Recovery Post-BSSO

A significant patient-reported outcome following BSSO is neurosensory function. Injury to the
inferior alveolar nerve is a known complication, and understanding the biological basis of
recovery is crucial. The diagram below illustrates some of the key signaling pathways involved
in peripheral nerve injury and regeneration.
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Caption: Signaling Pathways in Nerve Regeneration After Injury.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Validation of the Arabic Version of the Orthognathic Quality of Life Questionnaire
[opendentistryjournal.com]

e 2. The Orthognathic Quality of Life Questionnaire: Translation and Validation into Dutch -
PubMed [pubmed.ncbi.nlm.nih.gov]

e 3. ACOnsensus-based Standards for the selection of health Measurement INstruments
systematic review of orthognathic patient-reported outcome measures - PubMed
[pubmed.ncbi.nlm.nih.gov]

e 4. The Orthognathic Quality of Life Questionnaire: Translation and Validation into Dutch |
Semantic Scholar [semanticscholar.org]

o 5. Measuring patient-reported outcomes in orthognathic surgery: Linguistic and psychometric
validation of the Mandarin Chinese version of FACE-Q instrument - PubMed
[pubmed.ncbi.nim.nih.gov]

e 6. Orthognathic Relevant Scales of FACE-Q: Translation and Validation for Hong Kong
Chinese Patients - PMC [pmc.ncbi.nlm.nih.gov]

o 7. Development of a patient-reported outcomes and experience measure for Orthognathic
surgery: validation of the Northwick Park Orthognathic Questionnaire (NOQ) - PubMed
[pubmed.ncbi.nim.nih.gov]

» 8. researchgate.net [researchgate.net]
e 9. cosmin.nl [cosmin.nl]

e 10. COSMIN Risk of Bias checklist for systematic reviews of Patient-Reported Outcome
Measures - PMC [pmc.ncbi.nlm.nih.gov]

e 11. cosmin.nl [cosmin.nl]

e 12. COSMIN methodology for evaluating the content validity of patient-reported outcome
measures: a Delphi study - PMC [pmc.ncbi.nlm.nih.gov]

¢ To cite this document: BenchChem. [A Comparative Guide to Patient-Reported Outcome
Measures in BSSO Surgery]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1252915?utm_src=pdf-custom-synthesis
https://opendentistryjournal.com/VOLUME/19/ELOCATOR/e18742106412237/FULLTEXT/
https://opendentistryjournal.com/VOLUME/19/ELOCATOR/e18742106412237/FULLTEXT/
https://pubmed.ncbi.nlm.nih.gov/33252530/
https://pubmed.ncbi.nlm.nih.gov/33252530/
https://pubmed.ncbi.nlm.nih.gov/37409989/
https://pubmed.ncbi.nlm.nih.gov/37409989/
https://pubmed.ncbi.nlm.nih.gov/37409989/
https://www.semanticscholar.org/paper/The-Orthognathic-Quality-of-Life-Questionnaire%3A-and-Ploumen-Duininck/2697a893e1f024645897d9189637c2ee1bbd803f
https://www.semanticscholar.org/paper/The-Orthognathic-Quality-of-Life-Questionnaire%3A-and-Ploumen-Duininck/2697a893e1f024645897d9189637c2ee1bbd803f
https://pubmed.ncbi.nlm.nih.gov/32200957/
https://pubmed.ncbi.nlm.nih.gov/32200957/
https://pubmed.ncbi.nlm.nih.gov/32200957/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5839804/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5839804/
https://pubmed.ncbi.nlm.nih.gov/34756661/
https://pubmed.ncbi.nlm.nih.gov/34756661/
https://pubmed.ncbi.nlm.nih.gov/34756661/
https://www.researchgate.net/publication/373293716_Development_of_a_Novel_Patient-Reported_Outcome_Measure_for_Orthognathic_Surgery
https://www.cosmin.nl/wp-content/uploads/COSMIN-study-designing-checklist_final.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC5891552/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5891552/
https://cosmin.nl/wp-content/uploads/COSMIN-syst-review-for-PROMs-manual_version-1_feb-2018.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC5891557/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5891557/
https://www.benchchem.com/product/b1252915#validating-patient-reported-outcome-measures-for-bsso-surgery
https://www.benchchem.com/product/b1252915#validating-patient-reported-outcome-measures-for-bsso-surgery
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1252915?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

[https://www.benchchem.com/product/b1252915#validating-patient-reported-outcome-
measures-for-bsso-surgery]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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